Cas no 2248298-41-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylate
• CAS No: 2248298-41-9
• MF: C₁₇H₁₅N₃O₄
• MW: 325.318703889847
• CID: 6210838
• PubChem ID: 165728114
• Update Time: 2025-07-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6525159
• 2248298-41-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylate

• Inchi： 1S/C17H15N3O4/c1-10-5-4-8-14-18-9-13(19(10)14)17(23)24-20-15(21)11-6-2-3-7-12(11)16(20)22/h2-3,6-7,9-10H,4-5,8H2,1H3
• InChI Key： CLLGDUBFXGOJBX-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C2CCCC(C)N21)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 325.10625597g/mol
• Monoisotopic Mass: 325.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylate (CAS: 2248298-41-9)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of novel small molecules as therapeutic agents. Among these, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylate (CAS: 2248298-41-9) has emerged as a promising candidate for further investigation. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its unique imidazo[1,2-a]pyridine core and isoindole-1,3-dione moiety, has attracted attention due to its structural novelty and potential pharmacological properties. Recent studies have explored its synthesis via multi-step organic reactions, including condensation and cyclization strategies, to achieve high yields and purity. The structural elucidation was confirmed using techniques such as NMR spectroscopy and mass spectrometry, ensuring the accuracy of the reported chemical identity.

In vitro and in vivo studies have demonstrated that this compound exhibits significant biological activity, particularly in modulating key signaling pathways involved in inflammation and oncology. Preliminary data suggest its potential as an inhibitor of specific kinases, which are critical targets in cancer therapy. Additionally, its pharmacokinetic properties, including solubility and metabolic stability, have been evaluated to assess its suitability for further drug development.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and safety profile. Current research is focused on structure-activity relationship (SAR) studies to identify derivatives with improved potency and reduced off-target effects. Collaborative efforts between academic and industrial researchers are underway to advance this compound through preclinical development, with the goal of identifying a lead candidate for clinical trials.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylate represents a compelling area of research in chemical biology. Its unique structure and biological activity warrant further investigation to unlock its full therapeutic potential. This brief underscores the importance of continued exploration and collaboration to translate these findings into tangible medical advancements.